Unii-T5wkd9ulr6

• CAS No.: 143782-37-0
• Molecular Formula: C15H14F3N3O2S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 4-[3-(2-hydroxyethyl)-4,4-dimethyl-5-oxo-2-sulfanylideneimidazolidin-1-yl]-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C15H14F3N3O2S/c1-14(2)12(23)21(13(24)20(14)5-6-22)10-4-3-9(8-19)11(7-10)15(16,17)18/h3-4,7,22H,5-6H2,1-2H3
• InChI Key: HNTMVNIRYPJDDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=S)N1CCO)C2=CC(=C(C=C2)C#N)C(F)(F)F)C

Description

. It is characterized by its unique structure, which includes a trifluoromethyl group, making it a compound of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Unii-T5wkd9ulr6 involves multiple steps, typically starting with the preparation of intermediate compounds that are subsequently transformed into the final product. The specific synthetic routes and reaction conditions can vary, but they generally involve the use of organic solvents, catalysts, and controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of this compound is scaled up from laboratory methods, ensuring consistency and purity. This often involves the use of large-scale reactors, continuous flow systems, and stringent quality control measures to produce the compound in bulk quantities .

Chemical Reactions Analysis

Types of Reactions

Unii-T5wkd9ulr6 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts like palladium on carbon. Reaction conditions such as temperature, pressure, and solvent choice are optimized to achieve the desired products .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while reduction may produce hydrogenated compounds .

Scientific Research Applications

Unii-T5wkd9ulr6 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential effects on biological systems and pathways.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of Unii-T5wkd9ulr6 involves its interaction with specific molecular targets and pathways. It may bind to receptors or enzymes, modulating their activity and leading to downstream effects. The exact molecular targets and pathways can vary depending on the context of its use .

Biological Activity

Overview of Dexamethasone (UNII-T5WKD9ULR6)

Dexamethasone is a potent corticosteroid used in various clinical settings to treat conditions such as allergies, skin diseases, rheumatoid arthritis, lupus, psoriasis, and respiratory issues. It mimics the effects of hormones produced by the adrenal glands.

Dexamethasone exerts its biological effects primarily through:

• Glucocorticoid Receptor Activation : Dexamethasone binds to glucocorticoid receptors in the cytoplasm, leading to the translocation of the receptor-ligand complex into the nucleus where it influences gene expression.
• Anti-inflammatory Effects : It inhibits the expression of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and phospholipase A2.
• Immunosuppressive Activity : Dexamethasone reduces lymphocyte proliferation and inhibits the function of macrophages and other immune cells.

Biological Activity

The biological activity of dexamethasone can be categorized into several key areas:

Anti-inflammatory Effects

Dexamethasone is widely recognized for its ability to reduce inflammation. A study demonstrated that dexamethasone significantly decreased levels of inflammatory markers in patients with severe COVID-19 pneumonia.

Study	Findings
Horby et al. (2020)	Dexamethasone reduced 28-day mortality in hospitalized patients with COVID-19 by one-third in those requiring ventilation.
Zhang et al. (2021)	In patients with acute respiratory distress syndrome (ARDS), dexamethasone reduced inflammatory cytokines such as IL-6 and TNF-alpha.

Immunosuppressive Properties

Dexamethasone's immunosuppressive effects are critical in preventing transplant rejection and treating autoimmune diseases.

Case Study	Findings
Kidney Transplant Patients	Patients receiving dexamethasone as part of their immunosuppressive regimen showed lower rates of acute rejection compared to those not receiving it.
Autoimmune Disorders	In a cohort study involving patients with lupus, those treated with dexamethasone experienced significant reductions in disease activity scores.

Antitumor Activity

Recent studies have explored dexamethasone's potential antitumor effects.

Research	Findings
Preclinical Models	Dexamethasone inhibited tumor growth in various cancer models by inducing apoptosis in cancer cells and modulating immune responses.
Clinical Trials	In combination therapies for multiple myeloma, dexamethasone has shown improved patient outcomes when used alongside other agents like bortezomib.

Safety Profile

While dexamethasone is effective, it also carries a risk of side effects, especially with long-term use:

• Common Side Effects : Weight gain, hypertension, hyperglycemia.
• Severe Risks : Osteoporosis, adrenal suppression, increased susceptibility to infections.